Cas no 208041-90-1 (Hemokinin 1 (mouse))

Hemokinin 1 (mouse) Properties

Names and Identifiers

• L-Methioninamide,L-arginyl-L-seryl-L-arginyl-L-threonyl-L-arginyl-L-glutaminyl-L-phenylalanyl-L-tyrosylglycyl-L-leucyl-
• ARG-SER-ARG-THR-ARG-GLN-PHE-TYR-GLY-LEU-MET-NH2
• HEMOKININ 1 (MOUSE)
• Hemokinin 1 (mouse, rat)
• Hemokinin 1 (mouse, rat), HK-1 (mouse, rat), HEK-1 (mouse, rat)
• L-Methioninamide,L-arginyl-L-seryl-L-arginyl-L-threonyl-L-arginyl-L-glutaminyl-L-phenylalanyl-...
• RSRTRQFYGLM
• H2N-RSRTRQFYGLM-AMIDE
• HEK-1,MOUSE
• HEMOKININ-1
• HK-1,MOUSE
• H-ARG-SER-ARG-THR-ARG-GLN-PHE-TYR-GLY-LEU-MET-NH2
• +Expand

• InChIKey： ZOLDEMZLDJFVRY-RULPZMNSSA-N
• Inchi： InChI=1S/C61H100N22O15S/c1-32(2)27-42(55(95)76-38(49(64)89)22-26-99-4)75-47(88)30-74-51(91)43(29-35-16-18-36(86)19-17-35)80-56(96)44(28-34-11-6-5-7-12-34)81-53(93)41(20-21-46(63)87)78-52(92)39(14-9-24-72-60(67)68)79-58(98)48(33(3)85)83-54(94)40(15-10-25-73-61(69)70)77-57(97)45(31-84)82-50(90)37(62)13-8-23-71-59(65)66/h5-7,11-12,16-19,32-33,37-45,48,84-86H,8-10,13-15,20-31,62H2,1-4H3,(H2,63,87)(H2,64,89)(H,74,91)(H,75,88)(H,76,95)(H,77,97)(H,78,92)(H,79,98)(H,80,96)(H,81,93)(H,82,90)(H,83,94)(H4,65,66,71)(H4,67,68,72)(H4,69,70,73)/t33-,37+,38+,39+,40+,41+,42+,43+,44+,45+,48+/m1/s1
• SMILES： CC(C[C@H](NC(CNC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](N)CCCNC(N)=N)=O)CO)=O)CCCNC(N)=N)=O)[C@H](O)C)=O)CCCNC(N)=N)=O)CCC(N)=O)=O)CC1=CC=CC=C1)=O)CC2=CC=C(O)C=C2)=O)=O)C(N[C@H](C(N)=O)CCSC)=O)C

Computed Properties

• Exact Mass: 1412.75000
• Hydrogen Bond Donor Count: 25
• Hydrogen Bond Acceptor Count: 37
• Rotatable Bond Count: 60
• Heavy Atom Count: 99

Experimental Properties

• LogP: 2.27970
• PSA: 674.89000
• Solubility: H2O: soluble